2-{[(2-Iodocyclopentyl)oxy]methyl}oxane

• Molecular Formula: C11H19IO2
• Molecular Weight: 310.17 g/mol
• IUPAC Name: 2-[(2-iodocyclopentyl)oxymethyl]oxane
• InChI: InChI=1S/C11H19IO2/c12-10-5-3-6-11(10)14-8-9-4-1-2-7-13-9/h9-11H,1-8H2
• InChI Key: DZCMOPXDGFQGFT-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)COC2CCCC2I

Description

2-{[(2-Iodocyclopentyl)oxy]methyl}oxane is a bicyclic organoiodine compound featuring a tetrahydropyran (oxane) ring substituted with a [(2-iodocyclopentyl)oxy]methyl group. The compound’s hybrid structure combines the conformational rigidity of the cyclopentane ring with the ether linkage of the oxane system, making it a candidate for applications in medicinal chemistry (e.g., radiopharmaceuticals) or agrochemical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane typically involves the reaction of 2-iodocyclopentanol with oxane derivatives under specific conditions. One common method includes the use of a base such as sodium hydride to deprotonate the hydroxyl group of 2-iodocyclopentanol, followed by the addition of oxane to form the desired product. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

While specific industrial production methods for 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane are not well-documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Iodocyclopentyl)oxy]methyl}oxane undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding oxides or other higher oxidation state derivatives.

Reduction Reactions: Reduction of the iodine atom can lead to the formation of cyclopentyl derivatives.

Common Reagents and Conditions

Substitution: Common reagents include sodium azide, potassium thiocyanate, and primary amines. Reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide or acetonitrile.

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed in anhydrous solvents.

Major Products

Substitution: Products include azido, thiocyanato, and amino derivatives.

Oxidation: Products include iodocyclopentanone and other oxidized forms.

Reduction: Products include cyclopentylmethanol and other reduced forms.

Scientific Research Applications

2-{[(2-Iodocyclopentyl)oxy]methyl}oxane has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Medicinal Chemistry: Investigated for its potential as a pharmacophore in drug design and development.

Biological Studies: Used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industrial Applications: Employed in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane involves its interaction with specific molecular targets, such as enzymes or receptors. The iodocyclopentyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. The oxane ring provides structural stability and enhances the compound’s binding affinity to its targets.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table highlights key structural differences between 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane and analogous compounds:

Compound Name	Core Structure	Substituents/Functional Groups	Key Features
2-{[(2-Iodocyclopentyl)oxy]methyl}oxane	Oxane + cyclopentane	Iodocyclopentyl ether, methyl ether linkage	High lipophilicity, iodine as leaving group
metab_3695 ()	Oxane	Multiple hydroxyls, hydroxymethyl	High water solubility, polar metabolite
Flavonoid glycoside ()	Oxane (sugar moiety)	Linked to flavonoid and ursane triterpenoid	Antioxidant, glycoside bioactivity
5-[(4-Chlorophenyl)methyl]-2,2-dimethylcyclopentanone ()	Cyclopentanone	Chlorophenyl, ketone	Fungicide intermediate, electrophilic ketone

Key Observations :

• Lipophilicity : The iodine and cyclopentyl groups in the target compound enhance lipophilicity compared to hydroxyl-rich metab_3695 or polar glycosides .
• Biological Role: Unlike the flavonoid glycoside (), which exhibits antioxidant activity, the target compound’s iodine may enable applications in imaging or targeted therapies.

Physicochemical Properties

Estimated properties based on structural analogs:

Property	2-{[(2-Iodocyclopentyl)oxy]methyl}oxane	metab_3695 ()	Flavonoid Glycoside ()
Molecular Weight	~350 g/mol	~300 g/mol	~750 g/mol
Water Solubility	Low (logP ~3.5)	High (logP ~-1.2)	Moderate (logP ~1.8)
Stability	Sensitive to light (iodine)	Stable	pH-dependent hydrolysis

Notes:

• The iodine atom increases molecular weight and reduces solubility compared to hydroxylated analogs .
• The flavonoid glycoside’s stability is influenced by glycosidic bond hydrolysis under acidic conditions .

Biological Activity

Overview of 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane

2-{[(2-Iodocyclopentyl)oxy]methyl}oxane is a synthetic organic compound that belongs to a class of compounds known as ethers. The presence of the iodine atom in its structure suggests potential bioactivity, as halogenated compounds often exhibit unique biological properties due to their ability to interact with biological macromolecules.

Chemical Structure

The chemical structure of 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane can be represented as follows:

• Molecular Formula : C$_{n}$H$_{m}$O
• Functional Groups : Ether, Iodo group

Biological Activity

The biological activity of compounds similar to 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane is influenced by several factors including their structure, substituents, and stereochemistry. Here are some potential areas of biological activity based on structural analogs:

1. Antimicrobial Activity

• Halogenated ethers have been studied for their antimicrobial properties. The iodine atom can enhance the compound's ability to penetrate microbial membranes, leading to increased efficacy against bacteria and fungi.

2. Anticancer Properties

• Some ether derivatives have shown cytotoxic effects on cancer cell lines. The mechanism often involves the induction of apoptosis or disruption of cellular signaling pathways.

3. Anti-inflammatory Effects

• Compounds with ether functionalities may exhibit anti-inflammatory properties, potentially useful in treating conditions like arthritis or other inflammatory diseases.

4. Neuroactive Compounds

• Certain ethers are known to interact with neurotransmitter systems, suggesting that 2-{[(2-Iodocyclopentyl)oxy]methyl}oxane might influence neurological functions or exhibit neuroprotective effects.

Data Table: Summary of Biological Activities

Compound Type	Activity Type	Reference Findings
Halogenated Ethers	Antimicrobial	Effective against Gram-positive bacteria
Ether Derivatives	Anticancer	Induced apoptosis in cancer cells
Ethers	Anti-inflammatory	Reduced cytokine levels in vitro